Cas no 2137760-92-8 (3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid)

• Product Name: 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid
• CAS No: 2137760-92-8
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5609263
• PubChem ID: 165801009
• Update Time: 2025-06-25

3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-({[(benzyloxy)carbonyl]amino}methyl)piperidin-1-yl]propanoic acid
• EN300-843885
• 2137760-92-8
• 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid

• Inchi： 1S/C17H24N2O4/c20-16(21)8-11-19-9-6-14(7-10-19)12-18-17(22)23-13-15-4-2-1-3-5-15/h1-5,14H,6-13H2,(H,18,22)(H,20,21)
• InChI Key： FAKOFFZMEOXSOK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1CCN(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid

Comprehensive Overview of 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid (CAS No. 2137760-92-8)

3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid (CAS No. 2137760-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of piperidine, a key structural motif in many bioactive molecules. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a propanoic acid moiety makes it a versatile intermediate in drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for piperidine derivatives like 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid has surged due to their role in developing novel therapeutics. The compound's unique structure allows it to interact with biological targets, making it a valuable tool in medicinal chemistry. For instance, its carbamate linkage (introduced by the Cbz group) is often exploited in prodrug design, a hot topic in modern pharmacology. Prodrugs are inactive compounds that convert into active drugs within the body, improving bioavailability and reducing side effects—a feature highly sought after in cancer and neurodegenerative disease research.

Another area where CAS No. 2137760-92-8 shines is in peptide synthesis. The benzyloxycarbonyl group serves as a protective shield for amines during solid-phase peptide synthesis (SPPS), a technique widely used to create custom peptides for therapeutic and diagnostic purposes. With the rise of personalized medicine and bioconjugation technologies, the compound's role in producing peptide-based drugs has become increasingly relevant. Questions like "How does Cbz protection enhance peptide yield?" or "What are the alternatives to benzyloxycarbonyl in SPPS?" are frequently searched by chemists and biotechnologists, highlighting the compound's practical importance.

From a synthetic chemistry perspective, 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid offers a balance between stability and reactivity. Its piperidine ring provides rigidity, while the propanoic acid tail introduces solubility in aqueous environments—a critical factor for biocompatibility. This dual functionality aligns with the growing trend of "green chemistry," where researchers prioritize eco-friendly solvents and efficient reaction pathways. Searches for "sustainable synthesis of piperidine derivatives" or "water-soluble drug intermediates" reflect this shift, and CAS No. 2137760-92-8 fits seamlessly into such discussions.

Beyond its chemical properties, the compound's nomenclature itself is a topic of interest. The systematic name 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid may seem daunting, but it precisely describes its structure: a piperidine core with a Cbz-protected aminomethyl group at position 4 and a propanoic acid chain at position 1. For those unfamiliar with IUPAC naming conventions, breaking down the name into smaller units (e.g., benzyloxycarbonyl, piperidin-1-yl, propanoic acid) can demystify its composition—a strategy often employed in educational content to improve accessibility.

In summary, 3-4-({(benzyloxy)carbonylamino}methyl)piperidin-1-ylpropanoic acid (CAS No. 2137760-92-8) is a multifaceted compound with broad applications in drug development, peptide synthesis, and sustainable chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like prodrug design and bioconjugation. As the scientific community continues to explore its potential, this compound will likely remain a staple in laboratories focused on innovation and therapeutic advancement.